Cas no 1803671-52-4 (2-Amino-3-(bromomethyl)-5-chloro-4-(difluoromethyl)pyridine)

• Product Name: 2-Amino-3-(bromomethyl)-5-chloro-4-(difluoromethyl)pyridine
• CAS No: 1803671-52-4
• MF: C₇H₆BrClF₂N₂
• MW: 271.489746570587
• CID: 4854077
• Update Time: 2025-05-20

2-Amino-3-(bromomethyl)-5-chloro-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(bromomethyl)-5-chloro-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H6BrClF2N2/c8-1-3-5(6(10)11)4(9)2-13-7(3)12/h2,6H,1H2,(H2,12,13)
• InChI Key： VTBLMRSOIKNFGG-UHFFFAOYSA-N
• SMILES： BrCC1C(N)=NC=C(C=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-(bromomethyl)-5-chloro-4-(difluoromethyl)pyridine

2-Amino-3-(bromomethyl)-5-chloro-4-(difluoromethyl)pyridine: A Comprehensive Overview

2-Amino-3-(bromomethyl)-5-chloro-4-(difluoromethyl)pyridine, also known by its CAS number 1803671-52-4, is a complex organic compound with a pyridine ring at its core. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure features an amino group at position 2, a bromomethyl group at position 3, a chlorine atom at position 5, and a difluoromethyl group at position 4. These substituents contribute to the compound's reactivity and selectivity in different chemical reactions.

The synthesis of 2-Amino-3-(bromomethyl)-5-chloro-4-(difluoromethyl)pyridine involves multi-step processes that require precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic chemistry have enabled researchers to optimize these processes, making the compound more accessible for large-scale production. The use of novel catalysts and green chemistry principles has further enhanced the efficiency and sustainability of its synthesis.

In terms of applications, this compound has shown promise in the development of new drug candidates. Its pyridine ring serves as a versatile scaffold for attaching various functional groups, which can modulate its pharmacokinetic properties. For instance, studies have demonstrated that 2-Amino-3-(bromomethyl)-5-chloro-4-(difluoromethyl)pyridine can act as a precursor for bioactive molecules with potential anti-inflammatory and anticancer activities. The presence of halogen atoms in the molecule also facilitates its use in Suzuki-Miyaura coupling reactions, enabling the construction of diverse heterocyclic compounds.

Another area where this compound has made an impact is in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its exploration as a potential herbicide or fungicide. Recent research has focused on improving its bioavailability and reducing environmental toxicity, which are critical factors for its commercialization in agricultural applications.

The unique electronic properties of 2-Amino-3-(bromomethyl)-5-chloro-4-(difluoromethyl)pyridine also make it an attractive candidate for use in electronic materials. Its ability to act as an electron-deficient aromatic system makes it suitable for applications in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Researchers have explored its integration into conjugated polymers to enhance their charge transport properties.

In conclusion, 2-Amino-3-(bromomethyl)-5-chloro-4-(difluoromethyl)pyridine, with its CAS number 1803671-52-4, is a multifaceted compound with diverse applications across various industries. Its synthesis has been refined through cutting-edge chemical methodologies, while ongoing research continues to uncover new avenues for its utilization. As the demand for innovative chemical compounds grows, this molecule stands out as a valuable asset in both academic and industrial settings.